Cas no 1603986-04-4 (3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol)

• Product Name: 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol
• CAS No: 1603986-04-4
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 6245792
• PubChem ID: 102845523
• Update Time: 2025-05-20

3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol
• EN300-1895557
• 1603986-04-4

• Inchi： 1S/C8H9BrOS/c1-6-8(9)5-7(11-6)3-2-4-10/h2-3,5,10H,4H2,1H3/b3-2+
• InChI Key： RFDOVGRCVPPQSD-NSCUHMNNSA-N
• SMILES： BrC1C=C(/C=C/CO)SC=1C

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol

Recent Advances in the Study of 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol (CAS: 1603986-04-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol (CAS: 1603986-04-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol as a key intermediate in the synthesis of bioactive molecules. Its thiophene backbone and propenol side chain make it a versatile scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating inflammatory pathways, particularly through the inhibition of NF-κB signaling. The study utilized in vitro and in vivo models to validate its anti-inflammatory properties, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory effects, 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol has shown promise in oncology research. A preprint article from BioRxiv (2024) reported its ability to induce apoptosis in certain cancer cell lines, including breast and colon cancer, via the activation of caspase-3 and -9 pathways. The compound's selectivity for cancer cells over normal cells was particularly noteworthy, indicating a favorable therapeutic window.

The synthesis of 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol has also been optimized in recent years. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which improved scalability and reduced production costs. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Preliminary data suggest that structural modifications may be necessary to enhance its drug-like properties. Researchers are also exploring its potential as a building block for more complex molecules, such as PROTACs (Proteolysis Targeting Chimeras), which could expand its therapeutic applications.

In conclusion, 3-(4-bromo-5-methylthiophen-2-yl)prop-2-en-1-ol (CAS: 1603986-04-4) represents a compelling candidate for further development in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility underscore its potential as a therapeutic agent or a valuable intermediate in drug discovery. Future studies should focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail.